5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H14FN5O/c1-10-3-2-4-12(9-10)19-16(23)14-15(18)22(21-20-14)13-7-5-11(17)6-8-13/h2-9H,18H2,1H3,(H,19,23)
• InChI Key: IBSYAAWMKMGYKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)F)N
• Molecular Formula: C16H14FN5O
• Molecular Weight: 311.31 g/mol

Description

5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has been extensively researched for its potential applications in scientific research. It is a triazole-based compound that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or proteins in the body. It has also been shown to have an effect on the immune system, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that 5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has several biochemical and physiological effects. It has been shown to inhibit the production of certain cytokines, which are proteins that play a role in inflammation. The compound has also been shown to have an effect on the immune system by increasing the activity of certain immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is its relatively low toxicity. The compound has been shown to be well-tolerated in animal studies. However, one of the limitations is that the compound is not very water-soluble, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of 5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. One potential direction is to investigate its potential as a therapeutic agent for various diseases. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, there may be potential applications for the compound in the field of materials science. Overall, the compound has shown promising results in various studies, and further research is needed to fully explore its potential.
Conclusion:
In conclusion, 5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a triazole-based compound that has shown promising results in various scientific research studies. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties, and it has potential applications as a therapeutic agent for various diseases. The compound is relatively easy to synthesize, and it has low toxicity. However, its limited water solubility can make it difficult to work with in certain experiments. Further research is needed to fully explore the potential of this compound.

Scientific Research Applications

The compound 5-amino-1-(4-fluorophenyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. The compound has been used in various studies to investigate its potential as a therapeutic agent for various diseases.